Cas no 42222-79-7 (2-(3-Oxo-3-phenylpropanoyl)benzoic acid)

• Product Name: 2-(3-Oxo-3-phenylpropanoyl)benzoic acid
• CAS No: 42222-79-7
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 2637131
• PubChem ID: 12392104
• Update Time: 2025-04-21

2-(3-Oxo-3-phenylpropanoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-3-phenylpropanoyl)benzoic acid
• 42222-79-7
• DTXSID80496043
• SCHEMBL8780712
• SHAPIWXATZPBGB-UHFFFAOYSA-N
• 2-benzoylacetylbenzoic acid
• 2-(3-Oxo-3-phenylpropanoyl)benzoic acid

• Inchi： 1S/C16H12O4/c17-14(11-6-2-1-3-7-11)10-15(18)12-8-4-5-9-13(12)16(19)20/h1-9H,10H2,(H,19,20)
• InChI Key： SHAPIWXATZPBGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.07355886Da
• Monoisotopic Mass: 268.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.4Ų